Cas no 895649-76-0 (6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

• Product Name: 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• CAS No: 895649-76-0
• MF: C₂₄H₂₁ClN₂O₃S
• MW: 452.953143835068
• CID: 6157970
• PubChem ID: 18560312
• Update Time: 2025-06-10

6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• F1609-0513
• 895649-76-0
• AKOS001859321
• 6-chloro-N-[(4-methoxyphenyl)methyl]-3-(4-methylphenyl)sulfonylquinolin-4-amine
• 6-CHLORO-N-[(4-METHOXYPHENYL)METHYL]-3-(4-METHYLBENZENESULFONYL)QUINOLIN-4-AMINE
• 6-chloro-N-(4-methoxybenzyl)-3-tosylquinolin-4-amine

• Inchi： 1S/C24H21ClN2O3S/c1-16-3-10-20(11-4-16)31(28,29)23-15-26-22-12-7-18(25)13-21(22)24(23)27-14-17-5-8-19(30-2)9-6-17/h3-13,15H,14H2,1-2H3,(H,26,27)
• InChI Key： XOXVNSSHKHSLNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=CN=2)S(C1C=CC(C)=CC=1)(=O)=O)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 452.0961414g/mol
• Monoisotopic Mass: 452.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine

Introduction to 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895649-76-0)

6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine, with the CAS number 895649-76-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the quinoline scaffold, a class of heterocyclic molecules known for their broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a methoxyphenylmethyl moiety, and a 4-methylbenzenesulfonyl group, makes this molecule a promising candidate for further exploration in drug discovery and development.

The quinoline core is renowned for its pharmacological properties, with several derivatives already approved for medical use. The specific arrangement of substituents in 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine contributes to its unique chemical and biological profile. This compound has been studied for its potential in modulating various biological pathways, particularly those involving inflammation and cell proliferation.

Recent research has highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications to the quinoline ring can significantly alter its pharmacokinetic and pharmacodynamic properties. The introduction of electron-withdrawing groups such as the 4-methylbenzenesulfonyl moiety can enhance binding affinity to biological targets, while the chloro substituent may influence metabolic stability and bioavailability.

In particular, the methoxyphenylmethyl group in 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine is believed to contribute to its interaction with specific enzymes and receptors. This region of the molecule has been shown to be critical for achieving desired pharmacological effects. The combination of these structural features makes this compound an intriguing subject for further investigation.

The synthesis of 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the complex framework of this molecule.

Evaluation of the compound's biological activity has revealed promising results in preclinical studies. Researchers have observed significant inhibitory effects on key enzymes involved in inflammatory pathways. These findings suggest that 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine could serve as a lead compound for developing new treatments for inflammatory diseases. Further studies are underway to elucidate its mechanism of action and to assess its potential therapeutic applications.

The structural diversity inherent in quinoline derivatives allows for extensive molecular optimization. By systematically modifying various functional groups, chemists can fine-tune the properties of these compounds to enhance their efficacy and reduce side effects. The unique combination of features in 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine positions it as a valuable asset in the quest for novel pharmaceuticals.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential lead structures. These tools have enabled researchers to make informed decisions about which modifications are most likely to yield beneficial pharmacological outcomes.

In conclusion, 6-chloro-N-(4-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895649-76-0) represents a significant advancement in the field of medicinal chemistry. Its complex structure and promising biological activity make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery of new therapeutic agents.